Cas no 66868-70-0 (Carbamic acid, [5-[(2-methylpropyl)sulfinyl]-1H-benzimidazol-2-yl]-,methyl ester)

• Product name: Carbamic acid, [5-[(2-methylpropyl)sulfinyl]-1H-benzimidazol-2-yl]-,methyl ester
• CAS No: 66868-70-0
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• CID: 388262
• PubChem ID: 128742

Carbamic acid, [5-[(2-methylpropyl)sulfinyl]-1H-benzimidazol-2-yl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-[(2-methylpropyl)sulfinyl]-1H-benzimidazol-2-yl]-,methyl ester
• 5(6)-isobutylsulfinyl-2-carbomethoxyaminobenzimidazole
• methyl N-[6-(2-methylpropylsulfinyl)-1H-benzimidazol-2-yl]carbamate
• 5(6)-Isobutylsulfinyl-2-carbomethoxyaminobenzimidazole hydrochloride
• AI3-29524
• Ibscmab
• SCHEMBL11214763
• Methyl hydrogen [6-(2-methylpropane-1-sulfinyl)-1H-benzimidazol-2-yl]carbonimidate
• FAGXQOQAQIKSEY-UHFFFAOYSA-N
• DTXSID30985492
• [5-[(2-methylpropyl)sulfinyl]-1H-benzimidazol-2-yl]carbamic acid, methyl ester
• 66868-70-0
• Carbamic acid, (5-((2-methylpropyl)sulfinyl)-1H-benzimidazol-2-yl)-, methyl ester

• Inchi： InChI=1S/C13H17N3O3S/c1-8(2)7-20(18)9-4-5-10-11(6-9)15-12(14-10)16-13(17)19-3/h4-6,8H,7H2,1-3H3,(H2,14,15,16,17)
• InChI Key： FAGXQOQAQIKSEY-UHFFFAOYSA-N
• SMILES： CC(C)CS(=O)C1=CC2=C(C=C1)N=C(N2)NC(=O)OC

Computed Properties

• Exact Mass: 295.09906259g/mol
• Monoisotopic Mass: 295.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų